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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of butyl formate (CAS No. 592-84-7). The information is curated to support
research, development, and safety assessments involving this versatile ester. Data is
presented in a structured format for clarity and ease of comparison, supplemented by detailed
experimental protocols and a visualization of property interdependencies.

General and Molecular Properties

Butyl formate, also known as n-butyl methanoate, is a formate ester recognized for its
characteristic fruity, plum-like odor.[1][2][3] It is found naturally in various fruits like apples and
strawberries and is utilized as a flavoring agent and a polar aprotic solvent.[1][2]
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Property Value Reference(s)
Molecular Formula CsH1002 [415]
Molecular Weight 102.13 g/mol [1][2][6]
IUPAC Name butyl formate [1]

Synonyms n-Butyl formate, Formic acid (A

butyl ester, n-Butyl methanoate

CAS Registry Number

592-84-7

[2]14](5]

Physical Description

Clear, colorless liquid

[1](216]

Thermodynamic and Physical Properties

The thermodynamic and physical properties of butyl formate are critical for its handling,

storage, and application in various processes. These properties dictate its behavior under

different temperature and pressure conditions.

Property Value Reference(s)
B ) 106-107 °C (222.8-224.6 °F) at
Boiling Point [11[2][6]
760 mmHg
. . -91t0 -92 °C (-131.8 t0 -133.6
Melting Point [2][7]
OF)
Density 0.885 - 0.9108 g/mL at 25 °C [1][2][6]

Vapor Pressure

28.9 mmHg at 25 °C

[1](8]

Vapor Density

3.5 (Air=1)

[1]

Refractive Index (n20/D)

1.380 - 1.400

[1](2](8]

Surface Tension

24.89 dyn/cm

[7]

Dipole Moment

2.03D

[7]

Solubility and Partitioning
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The solubility of butyl formate in various media is a key determinant of its environmental fate,
bioavailability, and utility as a solvent.

Property Value Reference(s)

- 7.56 mg/mL at 27 °C (Slightly
Water Solubility luble) [1][8]
soluble

o ) Miscible with alcohol, ether,
Solubility in Organic Solvents ) [1112]
and most organic solvents

LogP (Octanol/Water Partition
o 1.30 - 1.396 (est) [1][3][8]
Coefficient)

Safety and Flammability

Understanding the flammability characteristics of butyl formate is essential for ensuring safe
handling and storage procedures.

Property Value Reference(s)

. 13.9-18°C (57 - 64.4 °F)
Flash Point (I2I61E]
(Closed Cup)

Autoignition Temperature 322 °C (612 °F) [6]

Explosive Limits 1.7 -8.2% (V) [31[9]

Experimental Protocols

The determination of the physicochemical properties listed above is conducted using
standardized experimental methodologies. Below are detailed overviews of the protocols for
key experiments.

Boiling Point Determination (Capillary Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A common laboratory method is the capillary
tube technique.[4][10]
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Methodology:
o A small quantity of butyl formate is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed within the fusion tube containing
the sample.

e The assembly is attached to a thermometer and heated slowly and uniformly in a heating
bath (e.g., a Thiele tube or an aluminum block).[4]

» As the temperature rises, dissolved air will be expelled from the capillary tube. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[4]

e The heat source is then removed, and the liquid is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[10]

Density Measurement (Pychometer Method)

The density of a liquid is its mass per unit volume. The pycnometer method is a precise
technique for determining the density of liquids.[11][12]

Methodology:

A clean, dry pycnometer (a glass flask of a specific, known volume) is weighed accurately.

The pycnometer is then filled with butyl formate, ensuring no air bubbles are trapped.

The filled pycnometer is brought to a constant temperature in a water bath.

The pycnometer is weighed again to determine the mass of the liquid.

The density is calculated by dividing the mass of the butyl formate by the known volume of
the pycnometer.[11]

Flash Point Determination (Pensky-Martens Closed Cup)
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The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The ASTM D93 standard test method using a Pensky-Martens closed-cup tester
is widely used.[1][3][5][13]

Methodology:

A sample of butyl formate (typically 75 mL) is placed in the test cup of the Pensky-Martens
apparatus.[5]

The sample is heated at a slow, constant rate while being stirred.[5]

An ignition source (a small flame) is periodically directed into the vapor space above the
liquid surface.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite momentarily.[5]

Water Solubility (OECD 105 - Flask Method)

The water solubility is the saturation mass concentration of a substance in water at a given

temperature. For substances with solubility above 10-2 g/L, the Flask Method as described in
OECD Guideline 105 is appropriate.[2][6][9]

Methodology:

An excess amount of butyl formate is added to a flask containing purified water.

The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium
(saturation).

After agitation, the mixture is allowed to stand to permit phase separation.

A sample of the aqueous phase is carefully removed, ensuring no undissolved ester is
included. This may involve centrifugation or filtration.[2]

The concentration of butyl formate in the aqueous sample is determined using a suitable
analytical technique, such as gas chromatography (GC).
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Vapor Pressure Determination (OECD 104 - Static
Method)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature. The static method, outlined in OECD Guideline 104,
is a direct measurement technique.[8][14]

Methodology:

A sample of degassed butyl formate is introduced into a thermostatically controlled sample
cell.

e The cell is evacuated to remove air.
o The temperature of the cell is precisely controlled and allowed to equilibrate.

e The pressure inside the cell, which is the vapor pressure of the substance at that
temperature, is measured using a pressure transducer.

o Measurements are repeated at several different temperatures to establish the vapor
pressure curve.[8]

Visualization of Property Relationships

The physicochemical properties of a molecule are interconnected. The following diagram
illustrates the logical relationships, starting from the fundamental molecular structure.
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Caption: Interrelationships of Butyl Formate's Physicochemical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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